molecular formula C7H6BrClN2O B15372184 7-Chloroimidazo[1,2-A]pyridin-6-OL hbr

7-Chloroimidazo[1,2-A]pyridin-6-OL hbr

Cat. No.: B15372184
M. Wt: 249.49 g/mol
InChI Key: MIINMFXCFJGCJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Chloroimidazo[1,2-a]pyridin-6-ol hydrobromide (CAS: 2340392-56-3) is a halogenated imidazo[1,2-a]pyridine derivative with the molecular formula C₇H₆BrClN₂O and a molar mass of 249.49 g/mol . It features a chloro substituent at position 7, a hydroxyl group at position 6, and exists as a hydrobromide salt. This compound is of interest in medicinal and synthetic chemistry due to its structural motifs, which are common in bioactive molecules targeting central nervous system disorders and inflammation .

Properties

Molecular Formula

C7H6BrClN2O

Molecular Weight

249.49 g/mol

IUPAC Name

7-chloroimidazo[1,2-a]pyridin-6-ol;hydrobromide

InChI

InChI=1S/C7H5ClN2O.BrH/c8-5-3-7-9-1-2-10(7)4-6(5)11;/h1-4,11H;1H

InChI Key

MIINMFXCFJGCJZ-UHFFFAOYSA-N

Canonical SMILES

C1=CN2C=C(C(=CC2=N1)Cl)O.Br

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 7-chloroimidazo[1,2-a]pyridin-6-ol HBr with structurally related imidazo[1,2-a]pyridine derivatives:

Compound Name CAS Number Molecular Formula Molar Mass (g/mol) Key Substituents Notable Properties
7-Chloroimidazo[1,2-a]pyridin-6-ol HBr 2340392-56-3 C₇H₆BrClN₂O 249.49 Cl (C7), OH (C6), HBr salt Hydrobromide salt enhances solubility
6-Chloroimidazo[1,2-a]pyridine 6188-25-6 C₇H₅ClN₂ 152.58 Cl (C6) Neutral form; no hydroxyl or salt group
3-Bromo-6-chloroimidazo[1,2-a]pyridine 886371-28-4 C₇H₄BrClN₂ 231.48 Cl (C6), Br (C3) Dual halogenation increases reactivity
7-Chloroimidazo[1,2-a]pyridine 4532-25-6 C₇H₅ClN₂ 152.58 Cl (C7) Lacks hydroxyl and salt groups
6-Bromo-7-methylimidazo[1,2-a]pyridine HCl 957035-22-2 C₈H₈BrClN₂ 247.52 Br (C6), CH₃ (C7), HCl salt Methyl group enhances lipophilicity
6-Chloroimidazo[1,2-a]pyridin-2-amine 1005785-45-4 C₇H₆ClN₃ 167.60 Cl (C6), NH₂ (C2) Amino group enables hydrogen bonding

Key Observations :

  • Halogen Position : The position of chlorine significantly impacts electronic properties. For example, 7-chloro derivatives (e.g., CAS 4532-25-6) lack the hydroxyl group present in the target compound, reducing polarity .
  • Salt Formation : Hydrobromide or hydrochloride salts improve aqueous solubility compared to neutral analogs (e.g., 6-chloroimidazo[1,2-a]pyridine) .
  • Functional Groups: The hydroxyl group in 7-chloroimidazo[1,2-a]pyridin-6-ol HBr introduces hydrogen-bonding capacity, which may enhance binding to biological targets compared to non-hydroxylated analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.